Cas no 893361-50-7 (2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide)

• Product Name: 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide
• CAS No: 893361-50-7
• MF: C₁₈H₁₅F₂N₃OS
• MW: 359.39300942421
• CID: 5889491
• PubChem ID: 8487427
• Update Time: 2025-06-14

2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylimidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide
• 893361-50-7
• AKOS024615013
• 2-((1-benzyl-1H-imidazol-2-yl)thio)-N-(2,4-difluorophenyl)acetamide
• F1872-0523
• 2-[(1-benzyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide
• 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide

• Inchi： 1S/C18H15F2N3OS/c19-14-6-7-16(15(20)10-14)22-17(24)12-25-18-21-8-9-23(18)11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,22,24)
• InChI Key： UAJQXRLPBCYTNH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1N(CC2=CC=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 359.09038961g/mol
• Monoisotopic Mass: 359.09038961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide

Comprehensive Overview of 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide (CAS No. 893361-50-7)

2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide (CAS No. 893361-50-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities. The presence of a benzyl group and a difluorophenyl moiety in its structure enhances its pharmacological properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged, driven by their role in treating various diseases. Researchers are particularly interested in 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide due to its potential as a kinase inhibitor or anti-inflammatory agent. These properties align with current trends in personalized medicine and targeted therapies, where compounds with specific molecular interactions are highly valued. The compound's CAS No. 893361-50-7 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research.

The synthesis of 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide involves multi-step organic reactions, including sulfanyl acetamide formation and imidazole ring functionalization. These processes are optimized to achieve high yield and purity, which are critical for its application in drug development. The compound's molecular weight and solubility are also key parameters studied by chemists, as they influence its bioavailability and efficacy.

From an SEO perspective, users often search for terms like "imidazole derivatives uses," "CAS 893361-50-7 supplier," and "benzyl imidazole acetamide synthesis." These queries highlight the compound's commercial and academic significance. Additionally, questions such as "How does 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide work?" or "What are the applications of CAS 893361-50-7?" are common, indicating a need for detailed, accessible information.

The safety profile of 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide is another area of interest. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its stability. Researchers are advised to consult Material Safety Data Sheets (MSDS) for specific guidelines. This aligns with the growing emphasis on laboratory safety and regulatory compliance in chemical research.

In conclusion, 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide (CAS No. 893361-50-7) represents a promising candidate for further investigation in medicinal chemistry. Its structural complexity and potential therapeutic applications make it a valuable subject for both academic and industrial research. As the scientific community continues to explore imidazole derivatives, this compound is likely to remain a focal point in the quest for innovative treatments.